Olivetolic Acid Olivetolic Acid Olivetolic acid is a member of the class of benzoic acids that is salicylic acid in which the hydrogens ortho- and para- to the carboxy group are replaced by a pentyl and a hydroxy group, respectively. It has a role as a metabolite. It is a monocarboxylic acid, a member of benzoic acids, a member of resorcinols and a polyketide. It derives from an olivetol. It is a conjugate acid of an olivetolate.
Brand Name: Vulcanchem
CAS No.: 491-72-5
VCID: VC0130428
InChI: InChI=1S/C12H16O4/c1-2-3-4-5-8-6-9(13)7-10(14)11(8)12(15)16/h6-7,13-14H,2-5H2,1H3,(H,15,16)
SMILES: CCCCCC1=C(C(=CC(=C1)O)O)C(=O)O
Molecular Formula: C12H16O4
Molecular Weight: 224.25 g/mol

Olivetolic Acid

CAS No.: 491-72-5

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VCID: VC0130428

Molecular Formula: C12H16O4

Molecular Weight: 224.25 g/mol

Olivetolic Acid - 491-72-5

CAS No. 491-72-5
Product Name Olivetolic Acid
Molecular Formula C12H16O4
Molecular Weight 224.25 g/mol
IUPAC Name 2,4-dihydroxy-6-pentylbenzoic acid
Standard InChI InChI=1S/C12H16O4/c1-2-3-4-5-8-6-9(13)7-10(14)11(8)12(15)16/h6-7,13-14H,2-5H2,1H3,(H,15,16)
Standard InChIKey SXFKFRRXJUJGSS-UHFFFAOYSA-N
SMILES CCCCCC1=C(C(=CC(=C1)O)O)C(=O)O
Canonical SMILES CCCCCC1=C(C(=CC(=C1)O)O)C(=O)O
Description Olivetolic acid is a member of the class of benzoic acids that is salicylic acid in which the hydrogens ortho- and para- to the carboxy group are replaced by a pentyl and a hydroxy group, respectively. It has a role as a metabolite. It is a monocarboxylic acid, a member of benzoic acids, a member of resorcinols and a polyketide. It derives from an olivetol. It is a conjugate acid of an olivetolate.
Synonyms 6-Pentyl-β-resorcylic Acid; 2,4-Dihydroxy-6-pentylbenzoic Acid; Allazetolcarboxylic Acid; Olivetolcarboxylic Acid
PubChem Compound 2826719
Last Modified Nov 11 2021
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